Cas no 2869-59-2 (Dibenzo[def,p]chrysene-10-carboxaldehyde)

• Product Name: Dibenzo[def,p]chrysene-10-carboxaldehyde
• CAS No: 2869-59-2
• MF: C₂₅H₁₄O
• MW: 330.378066539764
• CID: 264733
• PubChem ID: 17875
• Update Time: 2025-04-19

Dibenzo[def,p]chrysene-10-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• Dibenzo[def,p]chrysene-10-carboxaldehyde
• BRN 1996013
• DIBENZO(def,p)CHRYSENE-10-CARBOXALDEHYDE
• DTXSID20951348
• 5-Formyl-1,2:3,4-dibenzopyrene
• 2869-59-2
• Naphtho[1,2,3,4-pqr]tetraphene-14-carbaldehyde

• Inchi： 1S/C25H14O/c26-14-18-7-3-6-16-13-17-12-11-15-5-4-10-20-19-8-1-2-9-21(19)25(22(16)18)24(17)23(15)20/h1-14H
• InChI Key： DVAKHPKKSJBUQF-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC2C=C3C=CC4=CC=CC5C6C=CC=CC=6C(C=21)=C3C=54

Computed Properties

• Exact Mass: 330.10452
• Monoisotopic Mass: 330.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 7

Experimental Properties

• Density: 1.0905 (rough estimate)
• Boiling Point: 427.82°C (rough estimate)
• Flash Point: 419.9°C
• Refractive Index: 1.6380 (estimate)
• PSA: 17.07